Cas no 2228368-53-2 (3-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228368-53-2
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6129214
• PubChem ID: 165978937
• Update Time: 2025-10-28

3-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid
• EN300-1819723
• 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid
• 2228368-53-2

• Inchi： 1S/C12H18O3/c1-12(2,10(13)11(14)15)9-6-7-3-4-8(9)5-7/h3-4,7-10,13H,5-6H2,1-2H3,(H,14,15)
• InChI Key： YMVRKOZATQMUBV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid

Exploring the Unique Properties and Applications of 3-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid (CAS No. 2228368-53-2)

In the ever-evolving field of organic chemistry, 3-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid (CAS No. 2228368-53-2) has emerged as a compound of significant interest due to its unique structural features and potential applications. This bicyclic derivative, characterized by its hydroxybutanoic acid moiety and norbornene framework, offers a fascinating case study for researchers and industry professionals alike. Its molecular architecture combines the rigidity of a bicyclic system with the functional versatility of a hydroxy acid, making it particularly valuable in synthetic chemistry and material science applications.

The compound's CAS number 2228368-53-2 serves as its unique identifier in chemical databases, while its systematic name, 3-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid, precisely describes its molecular structure. Current research trends show growing interest in such functionalized norbornene derivatives, particularly in the development of novel pharmaceutical intermediates and specialty polymers. The presence of both hydroxyl and carboxylic acid functional groups in this molecule enables diverse chemical transformations, allowing researchers to explore various synthetic pathways and applications.

From a synthetic chemistry perspective, 3-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid presents several intriguing features. The bicyclo[2.2.1]heptene (norbornene) core contributes significant ring strain and unique stereoelectronic properties, while the 2-hydroxy-3-methylbutanoic acid side chain introduces valuable functional handles for further modification. This combination makes the compound particularly interesting for researchers working on asymmetric synthesis and chiral building blocks, addressing one of the most searched topics in contemporary organic chemistry.

The pharmaceutical industry has shown particular interest in derivatives of 3-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid as potential precursors for drug development. The compound's structural features align with current trends in small molecule therapeutics and targeted drug delivery systems, which consistently rank among the top searched topics in medicinal chemistry. Its bicyclic framework may contribute to enhanced metabolic stability in potential drug candidates, while the hydroxy acid moiety offers opportunities for salt formation and improved solubility – critical factors in modern drug design.

In material science applications, the norbornene-based structure of this compound makes it a candidate for specialty polymer development. Researchers investigating high-performance materials and functional coatings – frequently searched terms in materials science – have noted the potential of such bicyclic compounds. The double bond in the norbornene system allows for various polymerization strategies, while the hydroxy acid functionality can introduce desirable properties like improved adhesion or compatibility with other materials.

The synthesis and characterization of 3-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid involve several interesting chemical considerations. Modern analytical techniques such as NMR spectroscopy and mass spectrometry – highly searched analytical methods – are essential for verifying the structure and purity of this compound. The stereochemistry at the hydroxy-bearing carbon adds another layer of complexity and interest, particularly for researchers focused on stereoselective synthesis, a perennial hot topic in organic chemistry discussions and publications.

From a commercial perspective, the availability of CAS 2228368-53-2 through specialty chemical suppliers reflects growing market interest in such structurally complex fine chemicals. The compound's potential applications in agrochemical research and flavor/fragrance chemistry – areas receiving increasing attention in industry publications – further enhance its commercial viability. Current market trends show rising demand for multifunctional building blocks that can serve various research and development needs across different chemical sectors.

Environmental and safety considerations for 3-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper chemical safety practices – a consistently important topic in laboratory settings – should always be observed when working with this or any other chemical substance. Researchers particularly value compounds that combine interesting chemistry with manageable safety profiles, making this derivative an attractive option for various experimental programs.

Future research directions for 3-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid may explore its potential in emerging fields like bioconjugation chemistry and smart materials – terms showing increasing search volumes in scientific databases. The compound's unique combination of structural features positions it well for applications in these cutting-edge areas. Additionally, its potential as a chiral auxiliary or ligand precursor in asymmetric catalysis warrants further investigation, addressing another highly searched area in contemporary chemical research.

In conclusion, 3-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxy-3-methylbutanoic acid (CAS No. 2228368-53-2) represents a fascinating example of how structural complexity can translate to diverse application potential. Its bicyclic framework coupled with hydroxy acid functionality makes it valuable for researchers across multiple disciplines, from medicinal chemistry to materials science. As scientific interest continues to grow in multifunctional organic compounds and sustainable chemical processes, this compound is well-positioned to contribute to advancements in these important research areas.